Azinphos-methyl Azinphos-methyl Azinphos-methyl is a member of the class of benzotriazines that is 1,2,3-benzotriazine substituted by an oxo group at position 4 and a [(dimethoxyphosphorothioyl)sulfanyl]methyl group at position 3. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, an EC 3.1.1.8 (cholinesterase) inhibitor and an agrochemical. It is an organic thiophosphate, an organothiophosphate insecticide and a member of benzotriazines. It derives from a hydride of a 1,2,3-benzotriazine.
Guthion, also called azinphos-methyl, is an organophosphorous pesticide that was used on many crops, especially apples, pears, cherries, peaches, almonds, and cotton. Many of its former uses have been cancelled by the EPA, and its few remaining uses are currently in the process of being phased out. Guthion is a synthetic substance, it does not occur naturally. Pure guthion is a colorless to white odorless crystalline solid that melts at about 72-74ºC (162-165ºF). Technical-grade guthion is a cream to yellow-brown granular solid. Guthion is poorly soluble in water.
Azinphos methyl is a colorless brown, waxy or white crystalline solid dissolved in a liquid carrier. It is used as a pesticide. It is added to water to create a water emulsifiable liquid. It is toxic by inhalation, skin absorption, and/or ingestion. It is heavier than and insoluble in water. In case of damage to, leaking from containers of this material contact CHEMTREC, 800-424-9300.
Brand Name: Vulcanchem
CAS No.: 86-50-0
VCID: VC21132707
InChI: InChI=1S/C10H12N3O3PS2/c1-15-17(18,16-2)19-7-13-10(14)8-5-3-4-6-9(8)11-12-13/h3-6H,7H2,1-2H3
SMILES: COP(=S)(OC)SCN1C(=O)C2=CC=CC=C2N=N1
Molecular Formula: C10H12N3O3PS2
Molecular Weight: 317.3 g/mol

Azinphos-methyl

CAS No.: 86-50-0

Cat. No.: VC21132707

Molecular Formula: C10H12N3O3PS2

Molecular Weight: 317.3 g/mol

* For research use only. Not for human or veterinary use.

Azinphos-methyl - 86-50-0

Specification

Description Azinphos-methyl is a member of the class of benzotriazines that is 1,2,3-benzotriazine substituted by an oxo group at position 4 and a [(dimethoxyphosphorothioyl)sulfanyl]methyl group at position 3. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, an EC 3.1.1.8 (cholinesterase) inhibitor and an agrochemical. It is an organic thiophosphate, an organothiophosphate insecticide and a member of benzotriazines. It derives from a hydride of a 1,2,3-benzotriazine.
Guthion, also called azinphos-methyl, is an organophosphorous pesticide that was used on many crops, especially apples, pears, cherries, peaches, almonds, and cotton. Many of its former uses have been cancelled by the EPA, and its few remaining uses are currently in the process of being phased out. Guthion is a synthetic substance, it does not occur naturally. Pure guthion is a colorless to white odorless crystalline solid that melts at about 72-74ºC (162-165ºF). Technical-grade guthion is a cream to yellow-brown granular solid. Guthion is poorly soluble in water.
Azinphos methyl is a colorless brown, waxy or white crystalline solid dissolved in a liquid carrier. It is used as a pesticide. It is added to water to create a water emulsifiable liquid. It is toxic by inhalation, skin absorption, and/or ingestion. It is heavier than and insoluble in water. In case of damage to, leaking from containers of this material contact CHEMTREC, 800-424-9300.
CAS No. 86-50-0
Molecular Formula C10H12N3O3PS2
Molecular Weight 317.3 g/mol
IUPAC Name 3-(dimethoxyphosphinothioylsulfanylmethyl)-1,2,3-benzotriazin-4-one
Standard InChI InChI=1S/C10H12N3O3PS2/c1-15-17(18,16-2)19-7-13-10(14)8-5-3-4-6-9(8)11-12-13/h3-6H,7H2,1-2H3
Standard InChI Key CJJOSEISRRTUQB-UHFFFAOYSA-N
SMILES COP(=S)(OC)SCN1C(=O)C2=CC=CC=C2N=N1
Canonical SMILES COP(=S)(OC)SCN1C(=O)C2=CC=CC=C2N=N1
Boiling Point Decomposes (NTP, 1992)
Decomposes
Colorform Yellowish crystals
Crystals from methanol
Brown, waxy solid
Colorless crystals or a brown, waxy solid.
Colorless to white crystalline solid
Melting Point 163 to 165 °F (EPA, 1998)
73.0 °C
73-74 °C
163°F

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